Cas no 163853-25-6 (Propanamide,N-(2-phenylethenyl)-)

• Product Name: Propanamide,N-(2-phenylethenyl)-
• CAS No: 163853-25-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 110358
• Update Time: 2024-01-24

Propanamide,N-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(2-phenylethenyl)-
• Propanamide, N-(2-phenylethenyl)-

• Inchi： 1S/C11H13NO/c1-2-11(13)12-9-8-10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H,12,13)
• InChI Key： SCVPPKPFABKDPN-UHFFFAOYSA-N
• SMILES： C(NC=CC1=CC=CC=C1)(=O)CC

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 363.7±25.0 °C(Predicted)
• PSA: 29.1
• pka: 15.23±0.46(Predicted)